Cas no 117883-37-1 ([3,3-Biisoxazole]-5-carboxaldehyde(6CI))

• Product Name: [3,3-Biisoxazole]-5-carboxaldehyde(6CI)
• CAS No: 117883-37-1
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• CID: 131646
• PubChem ID: 57357380
• Update Time: 2025-04-19

[3,3-Biisoxazole]-5-carboxaldehyde(6CI) Chemical and Physical Properties

Names and Identifiers

• [3,3-Biisoxazole]-5-carboxaldehyde(6CI)
• [3,3'-Biisoxazole]-5-carboxaldehyde
• 3-(1,2-oxazol-3-yl)-1,2-oxazole-5-carbaldehyde
• [3,3'-Bi-1,2-oxazole]-5-carbaldehyde
• 117883-37-1
• [3,3'-Biisoxazole]-5-carbaldehyde
• DTXSID70723658

• Inchi： 1S/C7H4N2O3/c10-4-5-3-7(9-12-5)6-1-2-11-8-6/h1-4H
• InChI Key： ATJXYFUTILCHLY-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC(C2C=CON=2)=N1

Computed Properties

• Exact Mass: 164.02222
• Monoisotopic Mass: 164.02219199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.13